N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium

• Molecular Formula: C26H48NO3+
• Molecular Weight: 422.7 g/mol
• IUPAC Name: dimethyl-[2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2-oxoethyl]-[2-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]ethyl]azanium
• InChI: InChI=1S/C26H48NO3/c1-18(2)21-10-9-19(3)15-22(21)30-24(28)17-27(7,8)13-14-29-23-16-20-11-12-26(23,6)25(20,4)5/h18-23H,9-17H2,1-8H3/q+1
• InChI Key: QQLGOIZFZABLDX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OC(=O)C[N+](C)(C)CCOC2CC3CCC2(C3(C)C)C)C(C)C

Description

N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[221]hept-2-yl)oxy]ethyl}ethanaminium is a complex organic compound with a unique structure This compound is characterized by its multiple functional groups, including dimethylamino, cyclohexyl, and bicycloheptyl moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of the cyclohexyl and bicycloheptyl intermediates, followed by their coupling with the ethanaminium core. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods are designed to optimize reaction efficiency, minimize waste, and ensure consistent product quality. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), is essential for monitoring the synthesis process and verifying the final product.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. These interactions can lead to various physiological effects, such as inhibition of cell proliferation or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A widely used chemical intermediate with similar functional groups.

Disilane-bridged architectures: Organosilicon compounds with unique electronic structures and properties.

Uniqueness

N,N-dimethyl-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxo-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium stands out due to its complex structure and multifunctional nature, making it a versatile compound for various applications in research and industry.